Cas no 70657-65-7 (N-(tert-Butyl)-2-chlorobenzamide)

• Product Name: N-(tert-Butyl)-2-chlorobenzamide
• CAS No: 70657-65-7
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD00751501
• CID: 1037858
• PubChem ID: 4644665
• Update Time: 2025-08-05

N-(tert-Butyl)-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-2-chlorobenzamide
• BENZAMIDE, 2-CHLORO-N-(1,1-DIMETHYLETHYL)-
• N-tert-butyl-2-chlorobenzamide
• DTXSID00405192
• SR-01000414972
• VCA65765
• 70657-65-7
• BYWGSUJLXJLBLY-UHFFFAOYSA-N
• A866576
• SR-01000414972-1
• MFCD00751501
• SCHEMBL9963900
• AS-42123
• CS-D1017
• AKOS001605242
• AM81201
• SB77120
• 2-CHLORO-N-(1,1-DIMETHYLETHYL)-BENZAMIDE
• DB-371191

• MDL： MFCD00751501
• Inchi： 1S/C11H14ClNO/c1-11(2,3)13-10(14)8-6-4-5-7-9(8)12/h4-7H,1-3H3,(H,13,14)
• InChI Key： BYWGSUJLXJLBLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives